Estra-1,3,5(10)-trien-17-one, 6-(3-carboxy-1-oxopropoxy)-3,16-dihydroxy-, (6alpha,16alpha)-

• CAS No.: 84371-31-3
• Molecular Formula: C22H26O7
• Molecular Weight: 402.4 g/mol
• IUPAC Name: 4-[[(6S,8R,9S,13S,14S,16R)-3,16-dihydroxy-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-6-yl]oxy]-4-oxobutanoic acid
• InChI: InChI=1S/C22H26O7/c1-22-7-6-13-12-3-2-11(23)8-15(12)18(29-20(27)5-4-19(25)26)9-14(13)16(22)10-17(24)21(22)28/h2-3,8,13-14,16-18,23-24H,4-7,9-10H2,1H3,(H,25,26)/t13-,14-,16+,17-,18+,22+/m1/s1
• InChI Key: DQOUUNHNWYQXAB-ZVDJSPIDSA-N
• SMILES: CC12CCC3C(C1CC(C2=O)O)CC(C4=C3C=CC(=C4)O)OC(=O)CCC(=O)O
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H](C2=O)O)C[C@@H](C4=C3C=CC(=C4)O)OC(=O)CCC(=O)O
• Synonyms: 3,6 alpha,16 alpha-trihydroxy-1,3,5(10)-estratrien-17-one 6-hemisuccinate; 6 alpha,16 alpha-dihydroxyestrone 6-hemisuccinate; 6,16-DHEHS

Description

Estra-1,3,5(10)-trien-17-one, 6-(3-carboxy-1-oxopropoxy)-3,16-dihydroxy-, (6alpha,16alpha)-, also known as Estra-1,3,5(10)-trien-17-one, 6-(3-carboxy-1-oxopropoxy)-3,16-dihydroxy-, (6alpha,16alpha)-, is a useful research compound. Its molecular formula is C22H26O7 and its molecular weight is 402.4 g/mol. The purity is usually 95%.
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